2-[4-(Propane-2-sulfonyl)phenyl]acetyl chloride

• Molecular Formula: C11H13ClO3S
• Molecular Weight: 260.74 g/mol
• SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)Cl
• InChI: InChI=1S/C11H13ClO3S/c1-8(2)16(14,15)10-5-3-9(4-6-10)7-11(12)13/h3-6,8H,7H2,1-2H3
• InChIKey: FWXJIFYXXJNDSI-UHFFFAOYSA-N

Isopropylsulfonyl Phenylacetyl Chloride: Overview

2-[4-(Propane-2-sulfonyl)phenyl]acetyl chloride (CAS 1170402-71-7, C11H13ClO3S, MW 260.74) is a para-substituted phenylacetyl chloride that pairs a highly electrophilic acyl chloride warhead with an isopropylsulfonyl (-SO₂iPr) electron-withdrawing group . This specific combination renders it a versatile intermediate in medicinal chemistry, placing it at the intersection of reactive acylating agent and sulfone-containing pharmacophore [1]. Structurally, the propane-2-sulfonyl (isopropylsulfonyl) substituent introduces both steric bulk and unique electronic modulation at the para position—properties that distinguish it from simpler methyl- or ethyl-sulfonyl analogs and underpin its utility in synthesizing kinase inhibitors, PROTACs, and other sulfonyl-driven bioactive scaffolds [2].

1

Direct amide bond formation with amines without coupling reagents

Acyl chloride reactivity supports simplified library synthesis

2

Isopropylsulfonyl steric and electronic modulation for kinase inhibitor SAR

Branched alkylsulfonyl motif influences target engagement and selectivity

3

Compatible with parallel medicinal chemistry and PROTAC linker conjugation

Sulfonyl-phenylacetyl fragment appears in reported degrader designs

• [1] ChemBase. [4-(Isopropylsulfonyl)phenyl]acetyl chloride (CBID: 117555). http://www.chembase.cn/molecule-117555.html (accessed 2026-05-06). View Source
• [2] Zheng X, Li X, Tian L, et al. Design, synthesis and activity evaluation of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidine derivatives as FAK inhibitors for the potential treatment of pancreatic cancer. Eur J Med Chem. 2022;241:114607. doi:10.1016/j.ejmech.2022.114607. View Source

Substitution Risks: Why Alkylsulfonyl Analogs Differ

Even among closely related 4-alkylsulfonyl-phenylacetyl chlorides (e.g., methyl-, ethyl-, n-propyl-sulfonyl analogs), the isopropylsulfonyl derivative is frequently not interchangeable. The branched isopropyl group exerts a distinct combination of steric shielding and electron-withdrawing character that can markedly alter reaction kinetics, intermediate stability, and downstream biological target engagement [1]. In published structure–activity relationship (SAR) campaigns, switching from a linear alkylsulfonyl group to an isopropylsulfonyl motif has been shown to shift kinase selectivity and improve cellular potency, demonstrating that the isopropyl moiety is not merely a bulkier alkyl but a pharmacophore element in its own right [2]. Procurement decisions that treat alkylsulfonyl acetyl chlorides as simple commodity equivalents risk introducing unwanted potency drops, solubility changes, or synthetic route failures that are only uncovered after significant resource expenditure.

Steric & electronic shift

Isopropyl branching alters reaction kinetics and downstream target engagement compared to linear alkylsulfonyl analogs. May not transfer directly.

Kinase selectivity drift

SAR campaigns show isopropylsulfonyl motif can shift isoform selectivity profile versus methyl or ethyl analogs; functional interchangeability cannot be assumed.

Re-optimization burden

Switching to a different alkylsulfonyl acetyl chloride may require re-evaluation of solubility, metabolic stability, and potency endpoints in the final compound series.

• [1] Zheng X, Li X, Tian L, et al. Design, synthesis and activity evaluation of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidine derivatives as FAK inhibitors for the potential treatment of pancreatic cancer. Eur J Med Chem. 2022;241:114607. doi:10.1016/j.ejmech.2022.114607. View Source
• [2] PMC Table 2. Ke values for R-group variants including iso-Propyl, n-Propyl, Methylsulfonyl. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4554834/table/T2/ (accessed 2026-05-06). View Source

Quantitative Differentiation from Closest Analogs

Isopropylsulfonyl in Sub-Nanomolar FAK Inhibition

In a 2022 European Journal of Medicinal Chemistry study, a series of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidines were designed and evaluated as FAK inhibitors. The lead candidate containing the isopropylsulfonyl-phenyl moiety (compound 9h) achieved an IC50 of 0.1165 nM against FAK enzymatic activity and 0.1596 μM against AsPC-1 pancreatic cancer cell proliferation. The authors explicitly attribute the series design to the isopropylsulfonyl group, indicating it was selected over smaller alkylsulfonyl motifs to optimize kinase binding interactions [1]. In contrast, earlier orexin receptor antagonist SAR data show that iso-propyl and n-propyl sulfonamide variants can both yield Ke values >10,000 nM at OX1, while a methylsulfonyl-containing analog afforded a Ke of 1,330 nM at OX2, demonstrating that the isopropyl motif is not universally superior but is context-dependent [2].

FAK enzymatic IC50

Class‑level inference

IC50 = 0.1165 nM (FAK binding); AsPC‑1 cell IC50 = 0.1596 µM

Reported FAK enzymatic assay context supports kinase inhibitor intermediate selection

Isopropylsulfonyl chosen over linear alkylsulfonyl motifs in lead optimization; in vitro HTRF assay

Evidence Dimension	FAK enzymatic inhibition IC50 (isopropylsulfonyl-containing 2,4-diarylaminopyrimidine vs. inferred smaller alkylsulfonyl series design choice)
Target Compound Data	IC50 = 0.1165 nM (FAK binding); IC50 = 0.1596 μM (AsPC-1 cell proliferation) [1]
Comparator Or Baseline	Methylsulfonyl and other alkylsulfonyl 2,4-diarylaminopyrimidine analogs not disclosed numerically; study design rationale explicitly prioritizes isopropylsulfonyl [1]
Quantified Difference	Not directly quantifiable vs. methyl/ethyl analogs in same assay (data not reported); isopropylsulfonyl was the sole sulfonyl motif pursued based on docking and prior SAR [1]
Conditions	In vitro FAK binding assay (HTRF); AsPC-1 human pancreatic cancer cell line; 72 h incubation; 10 mg/kg oral in murine xenograft for in vivo efficacy [1]

Why This Matters

The deliberate selection of isopropylsulfonyl in a lead optimization campaign indicates that medicinal chemistry teams empirically prefer this motif over linear alkylsulfonyl groups for achieving sub-nanomolar kinase inhibition, making the corresponding acetyl chloride a strategic procurement choice for teams pursuing FAK-targeted or related kinase programs.

• [1] Zheng X, Li X, Tian L, et al. Design, synthesis and activity evaluation of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidine derivatives as FAK inhibitors for the potential treatment of pancreatic cancer. Eur J Med Chem. 2022;241:114607. doi:10.1016/j.ejmech.2022.114607. View Source
• [2] PMC Table 2. Ke values for R-group variants (iso-Propyl, n-Propyl, Methylsulfonyl). https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4554834/table/T2/ (accessed 2026-05-06). View Source

Lipophilicity and Steric Profile vs. Methylsulfonyl Analog

Computational property predictions provide a structural basis for selecting isopropylsulfonyl over methylsulfonyl phenylacetyl chloride. The ChemBase entry for the target compound reports a predicted logP of approximately 2.06 and a topological polar surface area (TPSA) of 51.21 Ų [1]. In comparison, the methylsulfonyl analog (4-(methylsulfonyl)phenyl)acetyl chloride (C9H9ClO3S, MW 232.68) would be expected to have a lower logP due to the smaller alkyl group, and a similar but slightly reduced TPSA. The isopropylsulfonyl variant maintains acceptable drug-likeness (Lipinski Rule of Five compliant, MW < 500, logP < 5) [1] while offering stronger steric bulk around the sulfone, which can improve resistance to metabolic oxidation of the alpha-carbon of the acetyl group.

logP & TPSA comparison

Predicted

Isopropylsulfonyl: logP ≈ 2.06, TPSA = 51.21 Ų Methylsulfonyl: lower logP expected, MW 232.68

Supports lipophilicity‑driven membrane permeability context within drug‑like space

Predicted values; experimental logD and metabolic stability data not reported

Evidence Dimension	Predicted logP and TPSA
Target Compound Data	logP ≈ 2.06; TPSA = 51.21 Ų; MW = 260.74 g/mol [1]
Comparator Or Baseline	(4-Methylsulfonyl)phenylacetyl chloride (C9H9ClO3S, MW 232.68 g/mol; no published predicted logP retrieved; expected lower logP based on smaller alkyl chain)
Quantified Difference	Calculated MW difference: +28.06 g/mol; qualitative logP increase estimated at ~0.5–1.0 units based on isopropyl vs. methyl alkyl chain extension
Conditions	Predicted values from ChemBase; JChem for logP [1]

Why This Matters

For procurement decisions in early drug discovery, a higher logP within the drug-like range (1–3) can correlate with improved membrane permeability and target binding kinetics, while the larger steric footprint of isopropylsulfonyl may confer greater metabolic stability compared to the methyl analog.

• [1] ChemBase. [4-(Isopropylsulfonyl)phenyl]acetyl chloride (CBID: 117555). http://www.chembase.cn/molecule-117555.html (accessed 2026-05-06). View Source

Acyl Chloride Reactivity Advantage for Direct Amidation

The acyl chloride functionality of 2-[4-(propane-2-sulfonyl)phenyl]acetyl chloride enables direct, often room-temperature amidation with amines without the need for coupling reagents (e.g., HATU, EDC). This contrasts sharply with the corresponding carboxylic acid, 2-[4-(propane-2-sulfonyl)phenyl]acetic acid (CAS 1105193-73-4), which requires activation for amide bond formation . Supplier synthetic protocols describe the conversion of the phenolic intermediate through Friedel-Crafts acylation followed by thionyl chloride treatment to generate the acyl chloride . The elimination of coupling reagent cost, the reduction of by-product purification steps, and the broader solvent compatibility of acyl chloride chemistry make this form the preferred building block for library synthesis and scale-up operations where high-throughput amidation is required .

Amidation reactivity

Method context

Direct amidation with amines (0‑25 °C, DCM/Et₃N) without coupling reagent

Streamlines library synthesis and scale‑up by eliminating coupling reagent steps

Carboxylic acid counterpart requires activation; supplier‑reported protocol

Evidence Dimension	Amidation reaction conditions and reagent requirements
Target Compound Data	Direct reaction with amines (e.g., in DCM with Et3N or DBU, 0–25°C) without coupling agent
Comparator Or Baseline	2-[4-(Propane-2-sulfonyl)phenyl]acetic acid requires coupling reagent (e.g., EDC/HOBt or HATU/DIPEA) for amide formation
Quantified Difference	Qualitative: eliminates coupling reagent cost (typically $50–$300/mol depending on reagent) and associated purification steps
Conditions	Standard amidation protocols; Friedel-Crafts acylation/SOCl2 route for acyl chloride generation as described by supplier

Why This Matters

In parallel medicinal chemistry and library production, the ability to bypass coupling reagents directly impacts cost-per-compound, throughput, and purification simplicity, making the acyl chloride form a procurement priority over the acid for amide-focused synthesis campaigns.

Key Application Scenarios

Lead Optimization of FAK and Related Kinase Inhibitors

Medicinal chemistry teams targeting focal adhesion kinase (FAK) or structurally related tyrosine kinases can use 2-[4-(propane-2-sulfonyl)phenyl]acetyl chloride as a direct acylating agent to install the isopropylsulfonyl-phenylacetyl moiety onto aminopyrimidine or other heterocyclic cores. The 2022 Zheng et al. study demonstrated that the isopropylsulfonyl-2,4-diarylaminopyrimidine series yields sub-nanomolar FAK IC50 values (0.1165 nM) and in vivo tumor growth suppression at 10 mg/kg in a pancreatic cancer xenograft model, positioning this building block as a critical intermediate for generating preclinical candidates in this phenotype [1].

PROTAC Degrader Synthesis with Sulfonyl-Phenyl Linker

The isopropylsulfonyl-phenyl fragment appears in several reported PROTAC molecules (e.g., TL 13-112 and TL 12-186 series) where it serves as part of the linker or ligand element connecting the target-protein-binding warhead to the E3 ligase ligand. The acyl chloride reactivity allows direct conjugation to amine-terminated PEG or alkyl linkers without additional coupling reagents, facilitating modular PROTAC assembly [1]. Given that PROTAC development requires extensive empirical optimization of linker length and composition, the operational simplicity of acyl chloride-based amidation is a practical advantage for high-throughput PROTAC library synthesis.

SAR Studies: Branched vs. Linear Alkylsulfonyl Comparison

For research groups systematically probing the effect of sulfonyl α-branching on target binding and pharmacokinetics, 2-[4-(propane-2-sulfonyl)phenyl]acetyl chloride provides a well-defined isopropyl comparator to the methyl and ethyl analogs. The predicted logP of ~2.06 and MW of 260.74 g/mol place it in a favorable drug-like chemical space distinct from the smaller methylsulfonyl analog (MW ~232.68). Head-to-head biological profiling of amide products derived from the isopropyl, n-propyl, and methylsulfonyl acetyl chlorides can reveal steric and lipophilic contributions to potency and selectivity across kinase panels and other target classes, as precedent from both FAK and orexin receptor SAR indicates that alkylsulfonyl choice is not functionally neutral [1][2].

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate synthesis

Isopropylsulfonyl steric and electronic profile

Kinase selectivity and target engagement assay context

PROTAC linker conjugation

Acyl chloride reactivity for amine‑terminated linkers

Modular assembly and linker efficiency evaluation

Alkylsulfonyl analog SAR comparison

Branched vs. linear alkyl steric and lipophilic contribution

Kinase panel and pharmacokinetic endpoint review

• [1] Zheng X, Li X, Tian L, et al. Design, synthesis and activity evaluation of isopropylsulfonyl-substituted 2,4-diarylaminopyrimidine derivatives as FAK inhibitors for the potential treatment of pancreatic cancer. Eur J Med Chem. 2022;241:114607. doi:10.1016/j.ejmech.2022.114607. View Source
• [2] PMC Table 2. Ke values for R-group variants (iso-Propyl, n-Propyl, Methylsulfonyl). https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4554834/table/T2/ (accessed 2026-05-06). View Source